Cas no 1261951-55-6 (3-Bromo-5-(3-cyano-2-fluorophenyl)phenol)

• Product Name: 3-Bromo-5-(3-cyano-2-fluorophenyl)phenol
• CAS No: 1261951-55-6
• MF: C₁₃H₇BrFNO
• MW: 292.103185892105
• MDL: MFCD18316074
• CID: 2765612
• PubChem ID: 53221797
• Update Time: 2025-04-21

3-Bromo-5-(3-cyano-2-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID60686400
• 3-BROMO-5-(3-CYANO-2-FLUOROPHENYL)PHENOL
• MFCD18316074
• 1261951-55-6
• 3-Bromo-5-(3-cyano-2-fluorophenyl)phenol, 95%
• 3'-Bromo-2-fluoro-5'-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 3-Bromo-5-(3-cyano-2-fluorophenyl)phenol

• MDL： MFCD18316074
• Inchi： 1S/C13H7BrFNO/c14-10-4-9(5-11(17)6-10)12-3-1-2-8(7-16)13(12)15/h1-6,17H
• InChI Key： REPCIXQTIXCNKC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC=C(C#N)C=1F)O

Computed Properties

• Exact Mass: 290.96950Da
• Monoisotopic Mass: 290.96950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles